Cas no 2649086-31-5 (3-(2-isocyanatoethyl)-2-methylfuran)

• Product Name: 3-(2-isocyanatoethyl)-2-methylfuran
• CAS No: 2649086-31-5
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 6210966
• PubChem ID: 165689906
• Update Time: 2025-07-20

3-(2-isocyanatoethyl)-2-methylfuran Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatoethyl)-2-methylfuran
• EN300-1771696
• 2649086-31-5

• Inchi： 1S/C8H9NO2/c1-7-8(3-5-11-7)2-4-9-6-10/h3,5H,2,4H2,1H3
• InChI Key： PTHUBBOWJHGRNC-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)CCN=C=O

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.6Ų

Additional information on 3-(2-isocyanatoethyl)-2-methylfuran

Research Brief on 3-(2-Isocyanatoethyl)-2-methylfuran (CAS: 2649086-31-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

The compound 3-(2-isocyanatoethyl)-2-methylfuran (CAS: 2649086-31-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic isocyanate derivative exhibits unique reactivity patterns due to the combination of its furan ring and isocyanate functional group, making it a versatile building block for drug discovery and bioconjugation applications. Recent studies have highlighted its potential in targeted covalent inhibitor design and as a key intermediate in the synthesis of bioactive molecules.

In the context of covalent drug discovery, researchers have explored the reactivity of 3-(2-isocyanatoethyl)-2-methylfuran with various biological nucleophiles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficient reaction with cysteine residues in protein targets, forming stable thiourea adducts. The electron-rich furan ring was found to modulate the electrophilicity of the isocyanate group, providing optimal reactivity for selective protein modification while maintaining sufficient stability in physiological conditions.

The compound has shown particular promise in the development of kinase inhibitors. Structural studies have revealed that the 2-methylfuran moiety contributes to favorable binding interactions in the hydrophobic pockets of certain kinase ATP-binding sites, while the isocyanate group enables irreversible inhibition through covalent bond formation with conserved cysteine residues. This dual mechanism of action has led to improved selectivity profiles compared to traditional reversible inhibitors in several kinase targets.

Recent synthetic applications have expanded the utility of 2649086-31-5 as a versatile intermediate. A 2024 publication in Organic Letters described its use in the synthesis of novel furan-based PROTACs (Proteolysis Targeting Chimeras), where the isocyanate functionality served as an efficient linker for connecting target-binding moieties to E3 ligase recruiters. The compound's stability under various coupling conditions and its compatibility with diverse functional groups have made it particularly valuable in this emerging therapeutic modality.

From a safety and ADME perspective, recent preclinical studies have investigated the metabolic fate of 3-(2-isocyanatoethyl)-2-methylfuran derivatives. Interestingly, the furan ring appears to confer improved metabolic stability compared to simple alkyl isocyanates, while maintaining sufficient reactivity for target engagement. This balance between stability and reactivity has positioned this compound as an attractive scaffold for further optimization in drug discovery programs.

Looking forward, research directions for this compound class include exploration of its applications in antibody-drug conjugates (ADCs) and the development of more selective covalent inhibitors. The unique physicochemical properties of the furan-isocyanate combination continue to inspire innovative applications in chemical biology and medicinal chemistry. As the field of targeted covalent drugs expands, 3-(2-isocyanatoethyl)-2-methylfuran and its derivatives are likely to play an increasingly important role in the development of next-generation therapeutics.